![molecular formula C18H22N2O4S B4622105 2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}-N-phenylacetamide](/img/structure/B4622105.png)
2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}-N-phenylacetamide
Overview
Description
2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}-N-phenylacetamide, commonly known as sulindac, is a nonsteroidal anti-inflammatory drug (NSAID) that has been extensively studied for its potential therapeutic applications. Sulindac has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it an attractive candidate for the treatment of various inflammatory disorders.
Scientific Research Applications
Overview of Sulfonamides in Clinical Use
Sulfonamides, including compounds like 2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}-N-phenylacetamide, play a crucial role in various clinical applications due to their presence in many clinically used drugs, such as diuretics, carbonic anhydrase inhibitors, and antiepileptics. Recent studies and patents have highlighted novel drugs incorporating the sulfonamide moiety, showing significant antitumor activity and the development of new sulfonamides as selective antiglaucoma drugs and antitumor agents (Carta, Scozzafava, & Supuran, 2012).
Pharmacological Properties of Sulfonamides
Sulfonamides, by virtue of their structural motif, have found applications in various pharmacological areas. They have been identified as key components in the development of competitive AMPA receptor antagonists, showing promise in treating neurological disorders such as epilepsy and schizophrenia. The ongoing research indicates a continuous exploration of sulfonamides for their potential in treating diseases with novel mechanisms of action, reflecting the dynamic nature of drug discovery in this domain (Elgemeie, Azzam, & Elsayed, 2019).
Environmental and Pharmacological Implications
Research into the environmental protection aspects of compounds similar to this compound, like acetaminophen, has shed light on the adsorptive elimination of pharmaceuticals from water, indicating the broader environmental implications of managing pharmaceutical waste. Such studies underscore the importance of understanding both the beneficial pharmacological effects and the environmental impact of sulfonamide derivatives (Igwegbe et al., 2021).
Properties
IUPAC Name |
2-[2-methyl-4-(propan-2-ylsulfamoyl)phenoxy]-N-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S/c1-13(2)20-25(22,23)16-9-10-17(14(3)11-16)24-12-18(21)19-15-7-5-4-6-8-15/h4-11,13,20H,12H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCHLCYOBKCUZQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC(C)C)OCC(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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